Cas no 141692-09-3 (2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)-)

• Product Name: 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)-
• CAS No: 141692-09-3
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• MDL: MFCD00245692
• CID: 3731011
• PubChem ID: 1669181
• Update Time: 2025-10-28

2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)-
• 3-(4-(DIMETHYLAMINO)PHENYL)-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
• (2E)-2-(benzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile
• 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)acrylonitrile
• MFCD00245692
• AE-641/00654063
• MS-7220
• 141692-09-3
• AKOS005109244
• (E)-2-(benzenesulfonyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile

• MDL： MFCD00245692
• Inchi： 1S/C17H16N2O2S/c1-19(2)15-10-8-14(9-11-15)12-17(13-18)22(20,21)16-6-4-3-5-7-16/h3-12H,1-2H3/b17-12+
• InChI Key： AAUVHFGZCIDXOE-SFQUDFHCSA-N
• SMILES： S(/C(/C#N)=C/C1C=CC(=CC=1)N(C)C)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 312.09324893Da
• Monoisotopic Mass: 312.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)-

Comprehensive Guide to 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- (CAS No. 141692-09-3)

2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- (CAS No. 141692-09-3) is a specialized organic compound with significant applications in the field of advanced materials and chemical synthesis. This compound, characterized by its unique sulfonyl and dimethylamino functional groups, has garnered attention for its potential in photochromic materials, organic electronics, and as a key intermediate in fine chemical synthesis. Researchers and industry professionals are increasingly interested in its properties due to its versatility and performance in high-tech applications.

The molecular structure of 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- features a conjugated system that enhances its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the (E)-configuration ensures stability and specific reactivity, which is crucial for controlled chemical transformations. This compound is often discussed in the context of smart materials and sustainable chemistry, aligning with current trends in green technology and energy efficiency.

One of the most notable applications of CAS No. 141692-09-3 is in the development of photoresponsive materials. These materials are critical for innovations in optical data storage and light-sensitive coatings. The compound's ability to undergo reversible structural changes under light exposure makes it a candidate for next-generation molecular switches and sensors. This aligns with the growing demand for advanced materials in the tech industry, particularly in areas like wearable electronics and adaptive optics.

In the pharmaceutical sector, derivatives of 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- have been explored for their potential bioactivity. While not a drug itself, its structural motifs are valuable in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its electron-withdrawing and electron-donating properties, which can influence the pharmacokinetics of drug candidates. This has led to its inclusion in studies targeting neurodegenerative diseases and cancer therapeutics.

The synthesis of 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- typically involves multi-step organic reactions, including sulfonylation and Wittig-type transformations. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic research. Recent advancements in catalytic methods have improved the efficiency of its production, reducing waste and energy consumption—a key focus in modern green chemistry initiatives.

From a commercial perspective, the demand for CAS No. 141692-09-3 is driven by its role in cutting-edge technologies. Companies specializing in electronic materials and specialty chemicals are actively sourcing high-purity batches for R&D and manufacturing. The compound's market growth is also supported by the expansion of the OLED display industry and the increasing adoption of organic photovoltaics. As sustainability becomes a priority, the development of eco-friendly synthesis routes for this compound is a hot topic in scientific and industrial circles.

For researchers and procurement specialists, understanding the stability and storage conditions of 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- is essential. The compound should be stored in a cool, dry environment, protected from light to prevent degradation. Handling protocols emphasize the use of standard laboratory safety measures, ensuring compliance with global chemical safety standards. These precautions are critical for maintaining the compound's integrity and performance in end-use applications.

In summary, 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-(phenylsulfonyl)-, (E)- (CAS No. 141692-09-3) is a versatile and valuable compound with wide-ranging applications in advanced materials, electronics, and pharmaceutical research. Its unique properties and alignment with sustainable technology trends make it a focal point for innovation. As industries continue to evolve, the demand for high-performance compounds like this is expected to rise, driving further research and development in the field.